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Compound of Interest

Compound Name: Salvianolic acid E

Cat. No.: B1432938 Get Quote

Introduction

Salvianolic acid E is a water-soluble phenolic acid isolated from the traditional Chinese

medicinal herb Salvia miltiorrhiza Bunge (Danshen).[1][2] As a bioactive constituent, it is crucial

for the quality control and standardization of S. miltiorrhiza and its related commercial products.

The use of a well-characterized reference standard is essential for the accurate quantification

of Salvianolic acid E in phytochemical analysis. This document provides detailed application

notes and protocols for the use of Salvianolic acid E as a reference standard, employing

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Physicochemical Properties of Salvianolic Acid E
A comprehensive understanding of the physicochemical properties of Salvianolic acid E is

fundamental for its proper handling and use as a reference standard.
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Property Value Reference

Molecular Formula C36H30O16 [3]

Molecular Weight 718.61 g/mol [3]

Purity (as a reference

standard)
>98% (HPLC) [4]

Appearance Light yellow to yellow solid [1]

Solubility
Soluble in water (up to 50

mg/mL with ultrasonication)
[1]

Storage (Solid)

-20°C, sealed, away from

moisture and light. Stable for ≥

2 years.

[5]

Storage (In solution)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[1]

Experimental Protocols
Protocol 1: Quantification of Salvianolic Acid E using
HPLC-UV
This protocol outlines a validated method for the quantification of Salvianolic acid E in

phytochemical samples, such as extracts of Salvia miltiorrhiza, using HPLC with UV detection.

1. Materials and Reagents

Salvianolic acid E reference standard (>98% purity)

Acetonitrile (HPLC grade)

Formic acid (or Phosphoric acid, HPLC grade)

Ultrapure water
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Methanol (for extraction)

Sample of Salvia miltiorrhiza (or its extract)

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector.

Analytical balance

Ultrasonic bath

Centrifuge

Syringe filters (0.22 µm)

3. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Salvianolic acid E reference standard

and dissolve it in 10 mL of methanol in a volumetric flask. Use sonication if necessary to

ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to

100 µg/mL.

4. Preparation of Sample Solution

Accurately weigh 1 g of powdered Salvia miltiorrhiza root and place it in a conical flask.

Add 50 mL of 70% methanol and extract using ultrasonication for 30 minutes.

Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.22 µm syringe filter before injection into the

HPLC system.

5. Chromatographic Conditions
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Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase
A: 0.1% Formic acid in waterB: 0.1% Formic

acid in acetonitrile

Gradient Elution

20–21.5% B for 0–30 min21.5–25% B for 30–35

min25–40% B for 35–45 min40–95% B for 45–

50 min95–90% B for 50–53 min90–25% B for

53–60 min

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 288 nm

Injection Volume 10 µL

6. Data Analysis

Construct a calibration curve by plotting the peak area of the Salvianolic acid E standards

against their known concentrations.

Determine the concentration of Salvianolic acid E in the sample by interpolating its peak

area on the calibration curve.

Protocol 2: Quantification of Salvianolic Acid E using
LC-MS/MS
This protocol provides a highly sensitive and selective method for the quantification of

Salvianolic acid E using LC-MS/MS, suitable for complex matrices or low concentration

samples.

1. Materials and Reagents

Salvianolic acid E reference standard (>98% purity)
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Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Methanol (for extraction)

Sample of Salvia miltiorrhiza (or its extract)

2. Instrumentation

Liquid Chromatography system coupled with a Tandem Mass Spectrometer (LC-MS/MS)

with an electrospray ionization (ESI) source.

Analytical balance

Ultrasonic bath

Centrifuge

Syringe filters (0.22 µm)

3. Preparation of Solutions

Prepare standard and sample solutions as described in Protocol 1, using LC-MS grade

solvents.

4. LC-MS/MS Conditions
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Parameter Condition

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 3.5 µm)

Mobile Phase
A: 0.1% Formic acid in waterB: Acetonitrile with

0.1% Formic acid

Gradient Elution

Optimized based on the specific instrument and

sample matrix. A typical gradient would start

with a low percentage of B, gradually increasing

to elute the analyte.

Flow Rate 0.3 mL/min

Column Temperature 35 °C

Injection Volume 5 µL

Ionization Mode Negative Electrospray Ionization (ESI-)

MRM Transitions
Precursor ion [M-H]⁻ → Product ion(s) (To be

determined by direct infusion of the standard)

Other MS parameters

(e.g., collision energy, declustering potential)

should be optimized for Salvianolic acid E on

the specific instrument.

5. Data Analysis

Construct a calibration curve using the peak areas of the selected MRM transition for the

Salvianolic acid E standards.

Quantify Salvianolic acid E in the sample by comparing its peak area to the calibration

curve.

Data Presentation
The following tables summarize the validation parameters for the quantification of salvianolic

acids, including Salvianolic acid E, as reported in the literature.
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Table 1: HPLC-UV Method Validation Data for Quantification of Salvianolic Acids[6]

Parameter Salvianolic Acid E

Linearity Range (µg/mL) 1.0 - 100

Correlation Coefficient (r²) >0.999

Precision (RSD %) < 2.0

Repeatability (RSD %) < 3.0

Stability (RSD %) < 2.0 (within 24h)

Recovery (%) 95 - 105

Table 2: LC-MS/MS Method Validation Data for Quantification of Salvianolic Acids[7]

Parameter Salvianolic Acid E

Linearity Range (ng/mL) 0.5 - 300

Correlation Coefficient (r²) >0.99

LOD (ng/mL) 0.1

LOQ (ng/mL) 0.5

Precision (RSD %) < 15

Accuracy (%) 85 - 115

Visualizations
The following diagrams illustrate the experimental workflow and a relevant biological pathway

associated with salvianolic acids.
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Figure 1. Experimental workflow for phytochemical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1432938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

